molecular formula GeNb5 B14339303 CID 78060782

CID 78060782

Cat. No.: B14339303
M. Wt: 537.16 g/mol
InChI Key: BXQAFSHGDKVRFR-UHFFFAOYSA-N
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Description

CID 78060782 is a chemical compound cataloged in PubChem, a public database for chemical structures and properties. The compound’s identity and purity would typically be confirmed through analytical methods such as NMR spectroscopy, mass spectrometry, and elemental analysis, as required by standard protocols for novel compound characterization . For known compounds, synthesis protocols and spectral data should align with prior literature to ensure reproducibility .

Properties

Molecular Formula

GeNb5

Molecular Weight

537.16 g/mol

InChI

InChI=1S/Ge.5Nb

InChI Key

BXQAFSHGDKVRFR-UHFFFAOYSA-N

Canonical SMILES

[Ge].[Nb].[Nb].[Nb].[Nb].[Nb]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78060782 involves a series of chemical reactions that require precise conditions and reagents. The exact synthetic route can vary, but it typically involves the following steps:

    Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of this compound.

    Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels. Catalysts may be used to facilitate the reactions.

    Purification: After the reactions are complete, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route to maximize yield and minimize costs. Industrial production methods may include:

    Batch Processing: Large quantities of reactants are processed in batches, with careful monitoring of reaction conditions to ensure consistency.

    Continuous Processing: Reactants are continuously fed into a reactor, and the product is continuously removed. This method can be more efficient and cost-effective for large-scale production.

Chemical Reactions Analysis

Types of Reactions

CID 78060782 undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form new products, often involving the addition of oxygen atoms.

    Reduction: Reduction reactions involve the removal of oxygen or the addition of hydrogen, leading to different chemical species.

    Substitution: In substitution reactions, one functional group in the compound is replaced by another, altering its chemical properties.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

    Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

    Catalysts: Catalysts like palladium on carbon or platinum may be employed to speed up the reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

CID 78060782 has a wide range of applications in scientific research, including:

    Chemistry: The compound is used as a reagent in organic synthesis, helping to create new chemical entities.

    Biology: In biological research, this compound may be used to study cellular processes and biochemical pathways.

    Industry: this compound is used in various industrial processes, including the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 78060782 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The uniqueness of CID 78060782 can be inferred by comparing it to structurally related compounds. For example:

Compound Structural Features Key Properties Applications
This compound Core structure unspecified* Data not available Potential synthetic intermediate
CID 78062229 Structurally related molecules Similar reactivity, distinct functional groups Catalysis, material science
CID 78061707 Shared core, varied substituents Different potency in biological assays Pharmaceutical research
CID 78069042 Unique 3D conformation Competitive inhibition of enzymes Biochemical studies

Key Differences Highlighted in Literature

Reactivity : CID 78061707 exhibits distinct reactivity profiles compared to CID 78062229, particularly in catalytic applications, due to differences in functional groups (e.g., hydroxyl vs. amine substituents) .

Biological Activity : CID 78069042 shows higher specificity in enzyme inhibition compared to this compound, as inferred from its 3D structural complementarity to target proteins .

Synthetic Utility : CID 78062229 is prioritized in catalysis due to its stability under harsh conditions, whereas this compound’s utility may depend on its yet-unreported stability or solubility .

Methodological Considerations for Comparison

  • Structural Analysis : Tools like PubChem’s 2D/3D neighboring sets and computational modeling (e.g., molecular dynamics simulations) are critical for identifying structural distinctions .
  • Reproducibility : Detailed documentation of synthesis protocols (e.g., molar ratios, catalyst batches) ensures valid comparisons across studies .
  • Data Standardization : Journals such as Biochemistry (Moscow) emphasize standardized reporting of physical properties (e.g., melting points, spectral peaks) to resolve contradictions in literature .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.